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Compound of Interest

Compound Name: 3,4-Diaminobenzenesulfonic acid

Cat. No.: B1346913 Get Quote

An In-depth Technical Guide to 3,4-Diaminobenzenesulfonic Acid

This technical guide provides a comprehensive overview of 3,4-Diaminobenzenesulfonic
acid, a significant organic synthetic reagent.[1][2] It is intended for researchers, scientists, and

professionals in drug development and chemical synthesis. This document details the

physicochemical properties, synthesis protocols, and key applications of this compound.

Physicochemical Properties
3,4-Diaminobenzenesulfonic acid is an aromatic sulfonic acid that presents as a white to light

yellow crystalline solid.[3] Its solubility in water is a notable characteristic, attributed to the

presence of the sulfonic acid group.[3]

Quantitative Data Summary
The following table summarizes the key quantitative properties of 3,4-
Diaminobenzenesulfonic acid.
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Property Value Source

Molecular Weight 188.21 g/mol PubChem[4]

188.20 g/mol
Santa Cruz Biotechnology[5],

ChemScene[6]

188.2 g/mol ChemicalBook[1][2]

Molecular Formula C₆H₈N₂O₃S
PubChem[4], Santa Cruz

Biotechnology[5]

CAS Number 7474-78-4
PubChem[4], Santa Cruz

Biotechnology[5]

Density 1.611 g/cm³ ChemSrc[7]

0.936 g/mL at 25 °C (lit.) ChemicalBook[1][2]

Boiling Point 178-179 °C at 3 mm Hg (lit.)
ChemicalBook[1][2][7], Sigma-

Aldrich

Melting Point -12 °C Sigma-Aldrich, ChemSrc[7]

Flash Point >230 °F ChemSrc[7], ChemicalBook[2]

Refractive Index n20/D 1.441 (lit.) ChemicalBook[1][2][7]

pKa -0.52±0.50 (Predicted) ChemicalBook[2]

Storage Temperature
Room Temperature, sealed in

dry, dark place

ChemicalBook[2], Sigma-

Aldrich

Experimental Protocols
Synthesis of 3,4-Diaminobenzenesulfonic Acid from o-
Phenylenediamine
A common method for the synthesis of 3,4-Diaminobenzenesulfonic acid involves the

sulfonation of o-phenylenediamine.[1][2]

Materials:
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1,2-diaminobenzene (o-phenylenediamine)

95-97% Sulfuric acid

Procedure:

A sulfonation mixture is prepared by dissolving 160 g (1.48 mol) of 1,2-diaminobenzene in

800 g (435 mL; 8.16 mol) of 95-97% sulfuric acid.[1][2]

The resulting mixture is then pumped into a continuous flow microreactor for the reaction to

proceed.[1][2]

The reaction temperature and residence time are controlled to influence the product yield.

For example, a yield of 80% is achieved at a reaction temperature of 160 °C for 25 minutes.

[1][2] At 180 °C, the yield increases with residence time: 89% for 5 minutes, 90% for 10

minutes, and 100% for 25 minutes.[1][2]

Following the reaction, the product is filtered.[1][2]

The resulting white product is then characterized, typically by nuclear magnetic resonance

(NMR) spectroscopy, to confirm the formation of 3,4-diaminobenzenesulfonic acid and to

check for the presence of any isomers or impurities.[1][2]

Visualized Experimental Workflow: Synthesis of 3,4-
Diaminobenzenesulfonic Acid
The following diagram illustrates the workflow for the synthesis of 3,4-
Diaminobenzenesulfonic acid.
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Synthesis Workflow of 3,4-Diaminobenzenesulfonic Acid

Preparation of Sulfonation Mixture
(1,2-diaminobenzene in Sulfuric Acid)

Pumping into Continuous
Flow Microreactor

Reaction at Controlled
Temperature and Residence Time

Filtration

Product Characterization (NMR)

Final Product:
3,4-Diaminobenzenesulfonic Acid

Click to download full resolution via product page

Caption: Synthesis workflow for 3,4-Diaminobenzenesulfonic acid.

Applications
3,4-Diaminobenzenesulfonic acid serves as a versatile building block in organic synthesis.[3]

It is primarily utilized in the manufacturing of azo dyes and as a reagent in various chemical
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analyses, notably for the determination of nitrite and nitrate ions.[3] Its chemical structure also

lends itself to applications in the pharmaceutical industry and as an intermediate in the

production of other chemical compounds.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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